1-(2,4-dichlorobenzyl)-N-ethyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-N-ethyl-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C15H14Cl2N2O2/c1-2-18-14(20)12-4-3-7-19(15(12)21)9-10-5-6-11(16)8-13(10)17/h3-8H,2,9H2,1H3,(H,18,20)
• InChI Key: UEQULIOSKCZHSI-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CN(C1=O)CC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H14Cl2N2O2
• Molecular Weight: 325.2 g/mol

Description

The compound “1-(2,4-dichlorobenzyl)-N-ethyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. It also has a dichlorobenzyl group attached to it, which suggests that it may have some interesting chemical properties.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on its specific structure and the conditions under which it’s used. The presence of the dichlorobenzyl group and the pyridine ring suggest that it might participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

Analytical Chemistry: Reference Standards

. It is used to ensure the accuracy and consistency of results in pharmaceutical analysis, where precise quantification of substances is critical.

Pharmaceutical Research: Drug Impurity Profiling

. This involves identifying and quantifying impurities present in drug substances, which is essential for drug safety and efficacy.

Material Science: Organic Synthesis

. It acts as a building block in the creation of complex organic molecules, contributing to the development of new materials with specific desired properties.

Biochemistry: Enzyme Inhibition Studies

. By acting as an inhibitor, it can help in understanding the mechanism of action of enzymes and the development of enzyme-based assays.

Nanotechnology: Drug Delivery Systems

. It can be incorporated into nanoparticles to enhance the delivery of drugs to specific sites within the body, improving therapeutic outcomes.

Agriculture: Herbicide Development

. It serves as an intermediate in the synthesis of compounds that can control the growth of unwanted plants without affecting the desired crops.

Neuropharmacology: Neuroprotective Agents

. It may protect nerve cells from damage, which is beneficial in the treatment of neurodegenerative diseases.

Cardiology: Cardioprotective Research

. It could potentially be used to prevent cardiac ischemia and reduce the size of infarcts, which are areas of dead tissue due to a lack of blood supply.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. Without specific information on this compound, it’s difficult to provide details on its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. These might include toxicity, flammability, and environmental impact. Proper handling and disposal procedures should be followed to minimize risks.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be of interest in fields such as medicinal chemistry, materials science, or environmental science.